2-(N-(4-methoxybenzyl)pyridine-3-sulfonamido)-N-methyl-N-phenylacetamide

• IUPAC Name: 2-[(4-methoxyphenyl)methyl-pyridin-3-ylsulfonylamino]-N-methyl-N-phenylacetamide
• InChI: InChI=1S/C22H23N3O4S/c1-24(19-7-4-3-5-8-19)22(26)17-25(16-18-10-12-20(29-2)13-11-18)30(27,28)21-9-6-14-23-15-21/h3-15H,16-17H2,1-2H3
• InChI Key: SUMMSEOEJVHUBL-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)C(=O)CN(CC2=CC=C(C=C2)OC)S(=O)(=O)C3=CN=CC=C3
• Molecular Formula: C22H23N3O4S
• Molecular Weight: 425.5 g/mol
• CAS No.: 1021106-48-8

Description

2-(N-(4-methoxybenzyl)pyridine-3-sulfonamido)-N-methyl-N-phenylacetamide is a useful research compound. Its molecular formula is C22H23N3O4S and its molecular weight is 425.5. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Applications

Sulfonamide derivatives have been evaluated for their antitumor properties. For instance, compounds from sulfonamide-focused libraries have been shown to inhibit cell cycle progression in cancer cell lines, with some progressing to clinical trials due to their potent cell cycle inhibitory effects. These include agents that disrupt tubulin polymerization and cause cell cycle arrest at specific phases, highlighting their potential as antitumor agents (Owa et al., 2002).

Enzyme Inhibition

Sulfonamide compounds have been investigated for their ability to inhibit various enzymes, particularly carbonic anhydrases. These enzymes are involved in critical physiological processes, and their inhibition has been studied for therapeutic applications, including the treatment of glaucoma, epilepsy, and as diuretics. Sulfonamide derivatives have been designed to selectively inhibit specific isozymes of carbonic anhydrase, demonstrating the versatility of these compounds in targeting different enzyme subtypes (Scozzafava et al., 2000).

Interaction with Proteins

The interaction of sulfonamide derivatives with proteins, such as tubulin, has been studied to understand their mechanism of action and potential therapeutic applications. Isothermal titration calorimetry (ITC) studies have shown that sulfonamide drugs bind to the colchicine site of tubulin in a reversible manner, influencing tubulin polymerization and cell cycle progression. This provides insights into how these compounds can be designed to interact with specific protein targets to modulate their activity for therapeutic purposes (Banerjee et al., 2005).